![molecular formula C20H25NO4S2 B2986022 2-(4-(isopropylsulfonyl)phenyl)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)acetamide CAS No. 2034508-15-9](/img/structure/B2986022.png)
2-(4-(isopropylsulfonyl)phenyl)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)acetamide
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Description
2-(4-(isopropylsulfonyl)phenyl)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)acetamide is a useful research compound. Its molecular formula is C20H25NO4S2 and its molecular weight is 407.54. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Research on novel acetamide derivatives, including pyrrole, pyrrolopyrimidine, thiocyanate, hydrazone, pyrazole, isothiocyanate, and thiophene derivatives, has demonstrated significant antitumor activities. For instance, certain compounds were found to be more effective than the reference drug, doxorubicin, in antitumor activities, highlighting the potential of acetamide derivatives in cancer treatment (Alqasoumi et al., 2009).
Antimicrobial Agents
Acetamide derivatives have also been synthesized and evaluated for their antimicrobial activities. Derivatives bearing the sulfonamide moiety showed promising results against various microorganisms, indicating the potential of these compounds in developing new antimicrobial agents (Aly, Saleh, & Elhady, 2011).
Corrosion Inhibitors
The synthesis and evaluation of long alkyl side chain acetamide, isoxazolidine, and isoxazoline derivatives have shown potential as corrosion inhibitors. These compounds demonstrated promising inhibition efficiencies, suggesting their application in protecting metals from corrosion (Yıldırım & Çetin, 2008).
Analgesic Agents
Novel acetamide derivatives have been explored for their analgesic and anti-inflammatory properties. These studies have identified compounds with significant activities, indicating the utility of acetamide derivatives in developing new pain management solutions (Nayak et al., 2014).
Synthesis of Novel Heterocyclic Compounds
Acetamide derivatives have been used as starting materials for the synthesis of a wide range of heterocyclic compounds. These synthetic pathways have led to the creation of novel compounds with potential applications in various fields of chemistry and pharmacology (Mohareb et al., 2004).
Properties
IUPAC Name |
2-(4-propan-2-ylsulfonylphenyl)-N-(4-thiophen-2-yloxan-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO4S2/c1-15(2)27(23,24)17-7-5-16(6-8-17)14-19(22)21-20(9-11-25-12-10-20)18-4-3-13-26-18/h3-8,13,15H,9-12,14H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOAHQAZGTHNFGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2(CCOCC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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